Cas no 13482-78-5 (2-Propenal,3-[1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]-)
13482-78-5 structure
Product Name:2-Propenal,3-[1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]-
CAS No:13482-78-5
MF:C12H11N3O
MW:213.235242128372
CID:191555
PubChem ID:4962381
Update Time:2025-04-19
2-Propenal,3-[1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal,3-[1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]-
- (2E)-3-(1-BENZYL-1H-1,2,3-TRIAZOL-4-YL)ACRYLALDEHYDE
- 3-(1-benzyltriazol-4-yl)prop-2-enal
- (2E)-3-(1-benzyl-1H-1,2,3-triazol-4-yl)prop-2-enal
- 3-(1-benzyl-1H-1,2,3-triazol-4-yl)prop-2-enal
- 13482-78-5
- DTXSID10407081
- AKOS030700607
-
- Inchi: 1S/C12H11N3O/c16-8-4-7-12-10-15(14-13-12)9-11-5-2-1-3-6-11/h1-8,10H,9H2
- InChI Key: YEPPFGWFEMTAPG-UHFFFAOYSA-N
- SMILES: O=CC=CC1=CN(CC2C=CC=CC=2)N=N1
Computed Properties
- Exact Mass: 213.090212
- Monoisotopic Mass: 213.090212
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.8
- XLogP3: 1.2
Experimental Properties
- Density: 1.14
- Boiling Point: 439.6°Cat760mmHg
- Flash Point: 219.7°C
- Refractive Index: 1.599
2-Propenal,3-[1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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